Cas no 68901-21-3 (1,2-Cyclohexanedicarboxylicacid, 1,1'-(2-carboxy-2-methyl-1,3-propanediyl) ester)

1,2-Cyclohexanedicarboxylicacid, 1,1'-(2-carboxy-2-methyl-1,3-propanediyl) ester structure
68901-21-3 structure
Product Name:1,2-Cyclohexanedicarboxylicacid, 1,1'-(2-carboxy-2-methyl-1,3-propanediyl) ester
CAS No:68901-21-3
MF:C21H30O10
MW:442.456907749176
CID:513344
PubChem ID:111415
Update Time:2025-04-19

1,2-Cyclohexanedicarboxylicacid, 1,1'-(2-carboxy-2-methyl-1,3-propanediyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanedicarboxylicacid, 1,1'-(2-carboxy-2-methyl-1,3-propanediyl) ester
    • 2-carboxy-2-methylpropane-1,3-diyl cyclohexane-1,2-dicarboxylate
    • 4-aminobenzenesulfonic acid,2-cyanoguanidine
    • 1,2-Cyclohexanedicarboxylic acid, 2-carboxy-2-methyl-1,3-propanediyl ester
    • 2,2'-[(2-carboxy-2-methylpropane-1,3-diyl)bis(oxycarbonyl)]dicyclohexanecarboxylic acid
    • Dimethylolpropionic acid, hexahydrophthalic diester
    • 1,2-Cyclohexanedicarboxylic acid, 1,1'-(2-carboxy-2-methyl-1,3-propanediyl) ester
    • 2,2'-[(2-Carboxy-2-methylpropane-1,3-diyl)bis(oxycarbonyl)]di(cyclohexane-1-carboxylic acid)
    • 68901-21-3
    • EINECS 272-664-1
    • DTXSID10988603
    • Inchi: 1S/C21H30O10/c1-21(20(28)29,10-30-18(26)14-8-4-2-6-12(14)16(22)23)11-31-19(27)15-9-5-3-7-13(15)17(24)25/h12-15H,2-11H2,1H3,(H,22,23)(H,24,25)(H,28,29)
    • InChI Key: XUOHMOHDURPJMM-UHFFFAOYSA-N
    • SMILES: O(CC(C(=O)O)(C)COC(C1CCCCC1C(=O)O)=O)C(C1CCCCC1C(=O)O)=O

Computed Properties

  • Exact Mass: 270.11034
  • Monoisotopic Mass: 442.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 665
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 165Ų

Experimental Properties

  • Density: 1.347
  • Boiling Point: 684.4°C at 760 mmHg
  • Flash Point: 235.2°C
  • Refractive Index: 1.538
  • PSA: 89.9
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